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Compound of Interest |

Compound Name: 7,8-Dimethyl-7H-purine
CAS No.: 15837-10-2
Cat. No.: B097861
- 7

Executive Summary & Core Directive

Do not treat 7,8-Dimethyl-7H-purine as general trash or sewer-safe waste. While purine
derivatives are ubiquitous in biological systems, methylated synthetic analogs like 7,8-
Dimethyl-7H-purine (CAS 15837-10-2) must be managed as Hazardous Chemical Waste.[1]
[2][3][4] This compound is an organic base and a potential irritant. Its structural similarity to
bioactive xanthines necessitates a conservative disposal strategy to prevent environmental
bioaccumulation and unintended physiological effects.

Immediate Action Required:

e Segregate from strong oxidizers and acids.

o Label clearly as "Hazardous Waste - Organic Base."[1]

o Disposal Path: High-temperature incineration via a licensed chemical waste contractor.[1]

Chemical Identity & Hazard Profile

Before disposal, verify the chemical identity to ensure this protocol applies to your specific
inventory.
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Parameter

Specification

Chemical Name

7,8-Dimethyl-7H-purine

CAS Number

15837-10-2

Molecular Formula

C7HsNa

Physical State

Solid (Crystalline powder)

Hazard Class (GHS)

Warning (Irritant).[1][5] May cause eye/skin

irritation; harmful if swallowed (Category 4).[4]

Reactivity

Incompatible with strong oxidizing agents and

strong acids.

Flash Point

Combustible (Keep away from open flames).

Critical Note: Research chemicals often lack comprehensive toxicological data. Apply the

Precautionary Principle: treat this substance as if it possesses the toxicity of its most hazardous

analog (e.g., methylated xanthines) until proven otherwise.

Pre-Disposal Handling & Segregation

Proper segregation prevents dangerous cross-reactions in waste streams.

Incompatibility Matrix
e DO NOT MIX WITH:

o Strong Oxidizers (e.g., Peroxides, Permanganates, Nitric Acid)

Risk of fire/explosion.

o Strong Acids (e.g., Hydrochloric, Sulfuric)
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Exothermic neutralization; may generate fumes.

¢ COMPATIBLE WITH:
o Non-halogenated organic solvents (e.g., Methanol, Ethanol, DMSO).

o Other basic organic solids.

Workflow Visualization: Waste Segregation

The following diagram illustrates the decision logic for segregating 7,8-Dimethyl-7H-purine

waste.
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Caption: Decision logic for segregating 7,8-Dimethyl-7H-purine waste based on physical state
and solvent compatibility.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired stock, spilled powder, or contaminated weighing boats.

 PPE Required: Nitrile gloves, safety goggles, lab coat, N95 dust mask (if handling large
quantities outside a fume hood).

e Containerization:

o Collect the solid in a wide-mouth High-Density Polyethylene (HDPE) jar or a heavy-duty
clear plastic waste bag (double-bagged).[1]

o Do not use metal containers if the waste is acidic (rare for this base, but good practice).[6]
e Labeling:

o Affix a hazardous waste tag.

o Constituents: "7,8-Dimethyl-7H-purine (Solid)."[1]

o Hazard Checkbox: Check "Toxic" and "Irritant."

o Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or HPLC waste containing the purine.
» Solvent Compatibility Check:
o If dissolved in DCM/Chloroform: Dispose in Halogenated waste stream.

o If dissolved in Methanol/Ethanol/DMSOQ: Dispose in Non-Halogenated organic waste
stream.
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o If dissolved in Water/Buffer: Do NOT pour down the drain.[7] Collect in "Aqueous Chemical
Waste" carboy.

o Neutralization (If necessary):

o If the solution is highly acidic or basic due to other reagents, neutralize to pH 5-9 before
adding to the main waste carboy to prevent heat generation.

e Transfer:

o Use a funnel to prevent spills.

o Leave at least 10% headspace in the carboy to allow for expansion.
e Labeling:

o List all solvents and the purine concentration (e.g., "Methanol 99%, 7,8-Dimethyl-7H-
purine <1%").

Emergency Procedures (Spill Response)

In the event of an accidental release during disposal:

Scenario Response Protocol

1. Dampen a paper towel with water (prevents
Minor Solid Spill (<10g) dust).2. Wipe up material.3.[4][8] Place towel in
inor Soli ill (<
P g hazardous solid waste bag.4. Clean area with

soap and water.[7]

1. Evacuate immediate area.2. Wear N95/P100
Major Solid Spill (>10g) respirator.3. Cover spill with wet paper towels to

suppress dust.4. Scoop into waste container.

) Wash with soap and water for 15 minutes.
Skin Contact e .
Consult SDS if irritation persists.

Flush eyes with water for 15 minutes. Seek
Eye Contact ) o )
medical attention immediately.
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Regulatory Compliance & Classification

This guidance aligns with US EPA (RCRA) and general laboratory safety standards.

o RCRA Status: Not explicitly listed as a P- or U-listed waste.[1] However, due to "Ignitability”
(if in flammable solvent) or "Toxicity" (characteristic), it must be managed as hazardous.

o EPA Waste Code:
o If in flammable solvent (Flash point <60°C): D001 (Ignitable).

o If pure solid: Classify as Non-RCRA Regulated Hazardous Waste (unless characteristic
toxicity is proven), but manage as hazardous per Best Management Practices (BMP).

» Disposal Method: The preferred destruction method is Fuel Blending or Incineration at a
permitted TSDF (Treatment, Storage, and Disposal Facility).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 7-(2-Dimethylaminoethyl)-8-(hydroxymethyl)-1,3-dimethyl-purine-2,6-dione | C12H19N503
| CID 235298 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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